N-(3-(benzo[d]thiazol-2-yl)-4-hydroxyphenyl)-4-((4-chlorophenyl)sulfonyl)butanamide

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-4-(4-chlorophenyl)sulfonylbutanamide
• InChI: InChI=1S/C23H19ClN2O4S2/c24-15-7-10-17(11-8-15)32(29,30)13-3-6-22(28)25-16-9-12-20(27)18(14-16)23-26-19-4-1-2-5-21(19)31-23/h1-2,4-5,7-12,14,27H,3,6,13H2,(H,25,28)
• InChI Key: OUXXXWAJQBIUNV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)C3=C(C=CC(=C3)NC(=O)CCCS(=O)(=O)C4=CC=C(C=C4)Cl)O
• Molecular Formula: C23H19ClN2O4S2
• Molecular Weight: 487.0 g/mol

Description

N-(3-(benzo[d]thiazol-2-yl)-4-hydroxyphenyl)-4-((4-chlorophenyl)sulfonyl)butanamide is a useful research compound. Its molecular formula is C23H19ClN2O4S2 and its molecular weight is 486.99. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

N-(3-(benzo[d]thiazol-2-yl)-4-hydroxyphenyl)-4-((4-chlorophenyl)sulfonyl)butanamide is a compound that belongs to a broader class of chemicals with various biological and pharmaceutical applications. Research in this area has explored the synthesis of related compounds and their potential biological activities.

• Synthesis of Heterocyclic Compounds : Derivatives containing a sulfonamide thiazole moiety have been synthesized, showing protection against picrotoxin-induced convulsion. This indicates potential applications in anticonvulsant therapy (Farag et al., 2012).
• Cytotoxic and Carbonic Anhydrase Inhibitory Effects : Compounds synthesized for their cytotoxic and carbonic anhydrase (CA) inhibitory effects have shown potential as novel anticancer agents. These compounds were found to inhibit hCA IX and XII, indicating a selective approach for cancer treatment (Gul et al., 2016).
• Luminescent Properties for White Light Emission : Benzothiazole derivatives have been investigated for their luminescent properties, with potential applications in the creation of white-light emitting devices. This research indicates a route towards developing new materials for lighting and display technologies (Lu et al., 2017).

Antimicrobial and Antitumor Activities

Research on sulfonamide derivatives has also highlighted their potential in antimicrobial and antitumor applications.

• Antimicrobial Activity : The synthesis of thiazole derivatives and their evaluation for antimicrobial activity have contributed to the discovery of compounds with significant effects against various pathogens, suggesting potential for developing new antimicrobial agents (Chawla, 2016).
• Antitumor Evaluation : Studies on substituted sulfonamide derivatives have shown promising antitumor activity, indicating the potential for these compounds to be developed into anticancer agents. This highlights the therapeutic potential of chemical compounds based on the sulfonamide structure (Rostom, 2006).